Cas no 40832-81-3 (3-Nitro-4-(pyrrolidin-1-yl)benzoic acid)

3-Nitro-4-(pyrrolidin-1-yl)benzoic acid structure
40832-81-3 structure
Product Name:3-Nitro-4-(pyrrolidin-1-yl)benzoic acid
CAS No:40832-81-3
MF:C11H12N2O4
MW:236.223982810974
MDL:MFCD02112810
CID:1075702
PubChem ID:3671930
Update Time:2025-04-20

3-Nitro-4-(pyrrolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Nitro-4-(pyrrolidin-1-yl)benzoic acid
    • 3-nitro-4-(1-pyrrolidinyl)benzoic acid
    • 3-nitro-4-pyrrolidin-1-ylbenzoic acid
    • 3-NITRO-4-PYRROLIDIN-1-YL-BENZOIC ACID
    • CHEMBL235167
    • SR-01000575273-1
    • 3-nitro-4-(pyrrolidin-1-yl)benzoicacid
    • STK035890
    • EU-0029288
    • G32073
    • EN300-00040
    • DB-027867
    • AB00109082-01
    • DTXSID80394878
    • MFCD02112810
    • AKOS000109235
    • CS-0218073
    • SCHEMBL2773960
    • MKTQASLRSMDHRE-UHFFFAOYSA-N
    • Z55982514
    • 40832-81-3
    • Cambridge id 6497810
    • SR-01000575273
    • Oprea1_270364
    • BS-37530
    • MDL: MFCD02112810
    • Inchi: 1S/C11H12N2O4/c14-11(15)8-3-4-9(10(7-8)13(16)17)12-5-1-2-6-12/h3-4,7H,1-2,5-6H2,(H,14,15)
    • InChI Key: MKTQASLRSMDHRE-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C(=O)O)C=CC=1N1CCCC1)=O

Computed Properties

  • Exact Mass: 236.08000
  • Monoisotopic Mass: 236.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • Melting Point: 251(dec.)
  • PSA: 86.36000
  • LogP: 2.48140

3-Nitro-4-(pyrrolidin-1-yl)benzoic acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-Nitro-4-(pyrrolidin-1-yl)benzoic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Nitro-4-(pyrrolidin-1-yl)benzoic acid Pricemore >>

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